Cas no 123469-53-4 (7-(Phenylsulfonyl)aminoheptanoic acid)

• Product Name: 7-(Phenylsulfonyl)aminoheptanoic acid
• CAS No: 123469-53-4
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD01230276
• CID: 3034099
• PubChem ID: 3130882
• Update Time: 2025-11-01

7-(Phenylsulfonyl)aminoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(phenylsulfonylamino)enanthic acid
• 7-Benzenesulfonylamino-heptanoic acid
• 7-[(PHENYLSULFONYL)AMINO]HEPTANOIC ACID
• 7-(benzenesulfonamido)heptanoic acid
• 7-benzenesulfonamidoheptanoic acid
• 7-(Phenylsulfonamido)heptanoic acid
• MLS000068559
• 7-(Phenylsulfonamido)heptanoicacid
• HMS2419M09
• 7-(benzenesulphonamido)heptanoic acid
• STK149314
• 7-(Phenylsulfonylamino)heptanoic acid
• Heptanoic acid, 7-benzenesulfonylamino
• Z45549572
• SR-01000357624
• SCHEMBL9869749
• MFCD01230276
• H35337
• LS-08763
• VYASIDRVJHKUNA-UHFFFAOYSA-N
• DTXSID70877307
• DTXCID901015386
• SB82273
• SMR000123010
• CS-0314293
• SR-01000357624-1
• 123469-53-4
• CHEMBL56419
• AKOS000183114
• EN300-7386835
• ALBB-025987
• Heptanoic acid, 7-[(phenylsulfonyl)amino]-
• 7-(Phenylsulfonyl)aminoheptanoic acid

• MDL： MFCD01230276
• Inchi： 1S/C13H19NO4S/c15-13(16)10-6-1-2-7-11-14-19(17,18)12-8-4-3-5-9-12/h3-5,8-9,14H,1-2,6-7,10-11H2,(H,15,16)
• InChI Key： VYASIDRVJHKUNA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 285.10347926Da
• Monoisotopic Mass: 285.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.8

Additional information on 7-(Phenylsulfonyl)aminoheptanoic acid

Comprehensive Analysis of 7-(Phenylsulfonyl)aminoheptanoic acid (CAS No. 123469-53-4): Properties, Applications, and Research Insights

7-(Phenylsulfonyl)aminoheptanoic acid (CAS No. 123469-53-4) is a specialized organic compound with a unique molecular structure, combining a phenylsulfonyl group with a heptanoic acid backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a versatile intermediate. Its sulfonamide functionality and carboxylic acid group make it a valuable building block for drug discovery, particularly in the design of enzyme inhibitors and bioactive molecules.

In recent years, the demand for sulfonamide derivatives like 7-(Phenylsulfonyl)aminoheptanoic acid has surged, driven by their applications in targeted therapies and small-molecule drug development. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in precision medicine. The compound's CAS No. 123469-53-4 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 7-(Phenylsulfonyl)aminoheptanoic acid offers excellent solubility in polar solvents, facilitating its use in peptide conjugation and bioconjugation techniques. Its aminoheptanoic acid segment is particularly noteworthy for mimicking natural fatty acid metabolites, making it a candidate for metabolic pathway investigations. This aligns with current trends in metabolomics and proteomics, where users often search for "sulfonamide-based probes" or "carboxylic acid modifiers."

Quality control of CAS No. 123469-53-4 is critical, with HPLC and LC-MS being standard analytical methods. The compound's stability under physiological pH ranges (4–8) enhances its utility in in vitro assays, a frequently queried topic in life science forums. Recent patents highlight its incorporation into prodrug systems, addressing user interest in "controlled-release formulations."

Environmental and regulatory aspects of 7-(Phenylsulfonyl)aminoheptanoic acid are also under scrutiny. While not classified as hazardous, its biodegradability profile is a common search query among green chemistry enthusiasts. Innovations in catalytic sulfonylation methods for its synthesis resonate with industrial researchers seeking atom-efficient protocols.

In summary, 7-(Phenylsulfonyl)aminoheptanoic acid (CAS No. 123469-53-4) bridges multiple disciplines—from medicinal chemistry to material science. Its adaptability to click chemistry and biocompatible coatings positions it at the forefront of interdisciplinary research, answering trending queries like "multifunctional sulfonamides" and "non-toxic chemical linkers."